![molecular formula C10H8O4S2 B062023 3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid CAS No. 175202-55-8](/img/structure/B62023.png)
3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid
Overview
Description
3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid is an organic compound commonly used as an intermediate in organic synthesis . It can be used to prepare compounds with important biological activities and pharmacological properties . Additionally, it can also be used as a raw material for organic dyes, pigments, and photosensitive materials .
Synthesis Analysis
The synthesis method of 3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid is relatively complicated, generally needing to be synthesized through multi-step reactions . For instance, it has been synthesized separately with different diamines for the purpose of improving the stabilities and coloring efficiencies of triphenylamine polymers .Molecular Structure Analysis
The molecular formula of 3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid is C10H8O4S2 . The InChI code is 1S/C10H8O4S2/c1-3-5-4(2)7(9(13)14)16-10(5)15-6(3)8(11)12/h1-2H3,(H,11,12)(H,13,14) .Chemical Reactions Analysis
3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid has been used in the synthesis of different diamines and studied for its electrochromic functions in polymer films .Physical And Chemical Properties Analysis
3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid is a solid with a white to light yellow color . It has a relatively high melting and boiling point and can be dissolved in some organic solvents, such as ethanol and dichloromethane .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
This compound is used as a ligand in the synthesis of cerium-based metal-organic frameworks (MOFs) with a UiO-66 (University of Oslo) framework topology . These MOFs have shown inherent oxidase-like activity .
Colorimetric Sensing of Biothiols
The cerium-based MOF synthesized using this compound has been applied for the rapid colorimetric sensing of biothiols in NaAc buffer . It has also demonstrated the ability to sense cysteine in human blood plasma .
Aerobic Oxidation of Thiols
The redox-active cerium ions in the MOF enable it to exhibit excellent heterogeneous catalytic performance in the aerobic oxidation of thiol compounds . This makes it a promising candidate for industrial oxidation catalysis .
Glutathione Sensing
The compound has been used in the creation of MOFs as nanoporous sensors for sensing of glutathione (GSH) in complicated samples such as urine, human serum samples, various foods, and vegetables .
Organic Synthesis
3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid is commonly used as an intermediate in organic synthesis .
Preparation of Biologically Active Compounds
It can be used to prepare some compounds with important biological activities and pharmacological properties .
7. Raw Material for Organic Dyes and Pigments This compound can also be used as a raw material for organic dyes and pigments .
Photosensitive Materials
In addition, it can be used in the production of photosensitive materials .
Future Directions
properties
IUPAC Name |
3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O4S2/c1-3-5-4(2)7(9(13)14)16-10(5)15-6(3)8(11)12/h1-2H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JARLNIWLMPUVAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=C(S2)C(=O)O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10381115 |
Source
|
| Record name | 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10381115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid | |
CAS RN |
175202-55-8 |
Source
|
| Record name | 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10381115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 175202-55-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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